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Compound of Interest

Compound Name: HD-800

Cat. No.: B1192844 Get Quote

The term "HD-800" does not refer to a single, distinct chemical compound with a specific

molecular weight and formula. Instead, research indicates that "HD-800" is a designation used

across various industries to identify a range of different materials and products, from high-

performance metal alloys to polymeric materials and even consumer electronics. This guide

provides a technical overview of the different substances and products identified as "HD-800"

based on available information.

Incoloy 800 Series (HD-800 as a Metal Alloy)
In the field of materials science and engineering, "HD-800" is often associated with the Incoloy

800 series of nickel-iron-chromium alloys. These alloys are known for their excellent strength

and resistance to oxidation and carburization at high temperatures.

Chemical Composition:

Alloys do not have a fixed molecular formula or molecular weight in the same way a pure

chemical compound does. Instead, their composition is expressed in terms of the weight

percentages of their constituent elements. The table below summarizes the typical chemical

composition of the Incoloy 800 series of alloys.
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Element
Incoloy 800 (UNS
N08800)

Incoloy 800H (UNS
N08810)

Incoloy 800HT
(UNS N08811)

Nickel (Ni) 30.0 - 35.0% 30.0 - 35.0% 30.0 - 35.0%

Chromium (Cr) 19.0 - 23.0% 19.0 - 23.0% 19.0 - 23.0%

Iron (Fe) 39.5% min Balance Balance

Carbon (C) 0.10% max 0.05 - 0.10% 0.06 - 0.10%

Aluminum (Al) 0.15 - 0.60% 0.15 - 0.60% 0.25 - 0.60%

Titanium (Ti) 0.15 - 0.60% 0.15 - 0.60% 0.25 - 0.60%

Al + Ti - 0.30 - 1.20% 0.85 - 1.20%

Manganese (Mn) 1.50% max 1.50% max 1.50% max

Silicon (Si) 1.00% max 1.00% max 1.00% max

Copper (Cu) 0.75% max 0.75% max 0.75% max

Sulfur (S) 0.015% max 0.015% max 0.015% max

Experimental Protocols:

The characterization of these alloys involves several standard metallurgical testing protocols:

Chemical Analysis: Techniques such as X-ray fluorescence (XRF) or inductively coupled

plasma mass spectrometry (ICP-MS) are used to determine the elemental composition.

Mechanical Testing: Tensile testing (ASTM E8), creep testing (ASTM E139), and stress

rupture testing (ASTM E139) are performed to evaluate mechanical properties at room and

elevated temperatures.

Corrosion Testing: Various ASTM standards are followed to assess resistance to different

corrosive environments, including oxidation, carburization, and sulfidation.

Logical Relationship of Incoloy 800 Series:
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The different grades of Incoloy 800 are distinguished by their carbon, aluminum, and titanium

content, which in turn affects their high-temperature mechanical properties.

Incoloy 800
(UNS N08800)

Incoloy 800H
(UNS N08810)

Higher Carbon Content
Controlled Grain Size

Modification for improved
stress rupture properties

Incoloy 800HT
(UNS N08811)

Further restrictions on
Al + Ti content

Further modification for
optimum high-temp properties

Click to download full resolution via product page

Relationship between Incoloy 800, 800H, and 800HT.

HD800-U (Polyethylene Homopolymer)
"HD800-U" also refers to a narrow molecular weight distribution polyethylene homopolymer.[1]

As a polymer, it consists of repeating ethylene monomer units, and its molecular weight is

expressed as an average over a distribution of different chain lengths.

Key Properties of HD800-U:
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Property Value Test Method

Melt Index (190°C/2.16 kg) 8.0 g/10 min ASTM D1238

Density 0.962 g/cm³ ASTM D1505

Tensile Strength at Yield 4,000 psi (27.6 MPa) ASTM D638

Elongation at Break >600% ASTM D638

Flexural Modulus 200,000 psi (1379 MPa) ASTM D790

Experimental Workflow for Polymer Characterization:

The properties of polymers like HD800-U are determined through a series of standardized

tests.

Polymer Sample
(HD800-U)

Melt Flow Indexer
(ASTM D1238)

Density Gradient Column
(ASTM D1505)

Universal Testing Machine
(ASTM D638, D790)

Melt Index Density Tensile & Flexural Properties

Click to download full resolution via product page

Typical experimental workflow for polyethylene characterization.

Other Designations
It is important to note that "HD 800" is also used as a model number for products in other fields,

such as the Sennheiser HD 800 headphones.[2][3][4] Additionally, in the context of

pharmaceutical compounding, "USP 800" refers to a set of standards for handling hazardous

drugs (HDs).[5][6][7] These designations are unrelated to a specific chemical's molecular

weight or formula.
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In conclusion, for researchers, scientists, and drug development professionals, it is crucial to

identify the specific context in which "HD-800" is being used to access the correct technical

information. Without further qualifiers, the term is ambiguous and can lead to confusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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